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Compound of Interest

Compound Name: Methoxymethyitrimethylsilane

Cat. No.: B088755

For researchers, scientists, and professionals in drug development, the selection of high-quality
reagents is a critical determinant of experimental success. Methoxymethyltrimethylsilane
(MOM-TMS), a versatile protecting group and synthetic intermediate, is a case in point. This
technical guide provides an in-depth overview of reputable suppliers for academic research,
guantitative data for product comparison, and a detailed experimental workflow for its
application.

Finding a Reliable Supplier for Academic Needs

For academic laboratories, securing high-purity chemicals in appropriate quantities and at a
reasonable cost is paramount. Several reputable chemical suppliers cater to the needs of the
research community, offering Methoxymethyltrimethylsilane (CAS No. 14704-14-4). When
selecting a supplier, researchers should consider not only the list price but also purity
specifications, available quantities, and potential for academic discounts or bulk ordering.

Key considerations for procurement in an academic setting include inventory management to
avoid unnecessary purchases and adherence to institutional purchasing guidelines, which may
specify preferred vendors.[1] The process typically involves identifying the required chemical,
obtaining necessary approvals from the department or chemical safety officer, and then placing
the order through the university's procurement system.[2][3][4] While direct negotiation of
prices for individual chemicals is less common for smaller quantities, establishing a relationship
with sales representatives from major suppliers can be beneficial for larger or recurring orders.
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Below is a summary of prominent suppliers offering Methoxymethyltrimethylsilane, along

with key quantitative data to facilitate comparison.

Data Presentation: Comparison of

Methoxymethyitrimethyisilane Suppliers

Product .
Available . . -
] Number . o Physical Density Boiling
Supplier Purity Quantitie .
(Example Form (at 25°C) Point
S
)
Sigma-
Aldrich o :
. 277711 98% 109,50¢ Liquid 0.758 g/mL 83 °C (lit.)
(MilliporeSi
gma)
TCI >98.0% 5mL, 25 o
_ M1264 Liquid 0.758 g/mL 83 °C
America (GC) mL
Fisher ACROS38 o
S 98% 10g,50¢g Liquid 0.758 g/mL 83 °C
Scientific 0393
Santa Cruz
Biotechnol sc-254433 - 10g,25¢g Liquid - -
ogy
BOC 14704-14- >95.0% o
) Custom Liquid - -
Sciences 4 (GC)
Jilin Haofei - - Custom Liquid - -

Note: Purity levels and other specifications are as reported by the supplier and may be subject

to lot-to-lot variation. Researchers should always consult the certificate of analysis for specific

batches. Pricing information is dynamic and typically requires logging into an institutional

account or requesting a quote.

Experimental Protocols: Application in Organic

Synthesis
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Methoxymethyltrimethylsilane is a valuable reagent in organic synthesis, primarily for the

protection of alcohols as methoxymethyl (MOM) ethers. The following is a general experimental

protocol for the reaction of Methoxymethyltrimethylsilane with tert-Butyllithium, a common

step in its utilization as a synthetic intermediate. This protocol is based on a procedure

described in The Journal of Organic Chemistry.[5]

Reaction of Methoxymethyltrimethylsilane with tert-Butyllithium

Materials:

Methoxymethyltrimethylsilane (16)
tert-Butyllithium in pentane
Tetrahydrofuran (THF), anhydrous
Methyl iodide

Ice bath

Standard glassware for anhydrous reactions (e.g., round-bottom flask, syringe, magnetic
stirrer)

Procedure:

To a solution of 2.4 g (20 mmol) of Methoxymethyltrimethylsilane (16) in 10 mL of
anhydrous tetrahydrofuran, add tert-Butyllithium (20 mmol) in pentane.

Stir the solution for 30 minutes at 25 °C.
Cool the solution in an ice bath.
While maintaining the cold temperature, add 2.84 g (20 mmol) of methyl iodide.

Remove the ice bath and allow the solution to stand for 2 hours at 25 °C.

Disclaimer: This is a generalized protocol. Researchers should consult the original literature

and adapt the procedure to their specific substrate and scale. All reactions should be
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performed in a well-ventilated fume hood with appropriate personal protective equipment.

Visualization of Experimental and Logical
Workflows

To further clarify the processes involved in utilizing Methoxymethyltrimethylsilane for
academic research, the following diagrams, generated using the DOT language, illustrate key

workflows.

Procurement Workflow

Identify Research Need for MOM-TMS

'

Search University Inventory

f not in stock

Select Supplier (e.g., Sigma-Aldrich, TCI)

'

Obtain Departmental/Safety Approval

'

Place Order via University Procurement System

'

Receive and Log Chemical

Click to download full resolution via product page
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Procurement workflow for Methoxymethyltrimethylsilane.

General Synthetic Application

Reactant with Alcohol Functional Group Methoxymethyltrimethylsilane (MOM-TMS)

T

Protection of Alcohol as MOM Ether

'

Perform Desired Reaction on Other Functional Groups

'

Deprotection of MOM Ether

'

Final Product with Restored Alcohol

Click to download full resolution via product page

General synthetic workflow using MOM-TMS as a protecting group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Researcher's Guide to Procuring and Utilizing
Methoxymethyltrimethylsilane for Academic Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b088755#methoxymethyltrimethylsilane-
suppliers-for-academic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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